Valgancyclovir

• Molecular Formula: C14H22N6O5
• Molecular Weight: 354.36 g/mol
• InChI: InChI=1S/C14H22N6O5/c1-7(2)9(15)13(23)24-4-8(3-21)25-6-20-5-17-10-11(20)18-14(16)19-12(10)22/h5,7-9,21H,3-4,6,15H2,1-2H3,(H3,16,18,19,22)
• InChIKey: WPVFJKSGQUFQAP-UHFFFAOYSA-N

Valganciclovir Procurement Evidence Guide

Valganciclovir is the L‑valyl ester oral prodrug of ganciclovir, a nucleoside analogue that inhibits cytomegalovirus (CMV) DNA polymerase (UL54) after phosphorylation by the viral UL97 kinase [1]. It was developed to overcome the severely limited oral bioavailability (~5–6%) of ganciclovir, delivering systemic ganciclovir exposure comparable to intravenous (IV) ganciclovir [2]. Regulatory approvals encompass induction and maintenance therapy of CMV retinitis in patients with AIDS and prophylaxis of CMV disease in high‑risk solid organ transplant (SOT) recipients [3].

Target engagement

CMV DNA polymerase (UL54) inhibition after UL97 kinase phosphorylation

Prodrug format

Oral L-valyl ester prodrug supporting bioavailability research protocols

Research context

Reported for CMV retinitis and transplant CMV prevention endpoint studies

• [1] Crumpacker CS. Ganciclovir. N Engl J Med. 1996;335(10):721-729. doi:10.1056/NEJM199609053351007 View Source
• [2] Jung D, Dorr A. Single-dose pharmacokinetics of valganciclovir in HIV- and CMV-seropositive subjects. J Clin Pharmacol. 1999;39(8):800-804. doi:10.1177/00912709922008406 View Source
• [3] Valganciclovir Hydrochloride [package insert]. FDA Label. Updated 2024. NDA 021304. View Source

Why Valganciclovir Is Not Substitutable

Oral ganciclovir exhibits bioavailability of only ~5–6%, producing sub‑therapeutic ganciclovir AUC that promotes resistance emergence [1]. Intravenous ganciclovir achieves adequate exposure but requires indwelling venous access with associated catheter‑related complications and hospitalisation costs [2]. Acyclovir and valacyclovir lack sufficient anti‑CMV potency for prophylaxis in high‑risk D+/R‑ SOT and are not indicated for CMV retinitis [3]. Valganciclovir bridges these gaps by providing ~60% oral bioavailability, yielding ganciclovir AUC equivalent to IV dosing, but carries a higher neutropenia risk than valacyclovir that must be factored into patient‑specific selection [4].

Oral ganciclovir

Valganciclovir provides reported ~60% oral bioavailability; oral ganciclovir (~5–6% bioavailability) may produce exposure below protocol targets, potentially complicating resistance endpoint interpretation.

IV ganciclovir

IV ganciclovir requires venous access protocol support and may not suit outpatient research models; valganciclovir supports oral outpatient protocol designs.

Acyclovir / valacyclovir

Acyclovir and valacyclovir may lack sufficient anti-CMV target engagement for high-risk D+/R- transplant research models; anti-CMV endpoint response may not transfer.

Valacyclovir

Valacyclovir hematologic endpoint profile may differ; neutropenia monitoring endpoint context requires protocol-specific review when comparing with valganciclovir.

• [1] Jung D, Dorr A. Single-dose pharmacokinetics of valganciclovir in HIV- and CMV-seropositive subjects. J Clin Pharmacol. 1999;39(8):800-804. View Source
• [2] Ratanalert S, et al. Cost-utility and budget impact analyses of valganciclovir for CMV retinitis in PLHIV in Thailand. J Med Econ. 2025;18(1):2529472. View Source
• [3] Fila M, et al. Comparison between valganciclovir and aciclovir/valaciclovir for CMV prophylaxis in pediatric renal transplantation. Saudi J Kidney Dis Transpl. 2015;26(3):453-459. View Source
• [4] Cardoso LJC, et al. Valacyclovir versus valganciclovir for CMV prophylaxis in kidney transplant recipients: a systematic review and comparative meta-analysis. Clin Transplant Res. 2025;39(1):24-35. View Source

Valganciclovir Head-to-Head Evidence

Oral Bioavailability vs. Oral Ganciclovir

In a randomized, three‑period crossover study in 18 HIV‑ and CMV‑seropositive adults, a single 360 mg oral dose of valganciclovir delivered a mean absolute ganciclovir bioavailability of 60.9%, compared with only 5.6% for a 1000 mg oral dose of ganciclovir [1]. The peak ganciclovir concentration (Cmax) was 2.98 ± 0.77 µg/mL at 1.0 ± 0.3 h after valganciclovir versus 0.47 ± 0.17 µg/mL at 2.2 ± 1.0 h after oral ganciclovir [1]. Mean ganciclovir AUC was 10.8 ± 1.9 µg·h/mL for 360 mg valganciclovir versus 3.8 ± 1.2 µg·h/mL for 1000 mg oral ganciclovir [1].

Oral bioavailability

Head-to-head

10.9-fold higher vs. oral ganciclovir

Supports oral prodrug exposure-model interpretation

Valganciclovir 360 mg: 60.9% mean absolute bioavailability; oral ganciclovir 1000 mg: 5.6%. Single-dose crossover, n=18 HIV/CMV-seropositive adults.

Evidence Dimension	Absolute oral bioavailability of ganciclovir
Target Compound Data	Valganciclovir 360 mg: 60.9% (mean) [1]
Comparator Or Baseline	Oral ganciclovir 1000 mg: 5.6% (mean) [1]
Quantified Difference	10.9‑fold higher bioavailability (60.9% ÷ 5.6%)
Conditions	Open‑label, randomized, three‑period crossover; single dose; fasting; 18 HIV‑ and CMV‑seropositive adults [1]

Why This Matters

This near 11‑fold bioavailability advantage allows valganciclovir to achieve systemic ganciclovir exposures approaching IV ganciclovir, enabling oral outpatient management of CMV disease that would otherwise require prolonged IV access.

• [1] Jung D, Dorr A. Single-dose pharmacokinetics of valganciclovir in HIV- and CMV-seropositive subjects. J Clin Pharmacol. 1999;39(8):800-804. doi:10.1177/00912709922008406 View Source

CMV Retinitis Induction vs. IV Ganciclovir

In a randomized, open‑label, controlled trial enrolling 160 patients with AIDS and newly diagnosed CMV retinitis, oral valganciclovir 900 mg twice daily for 21 days demonstrated equivalent retinitis progression at Week 4 (10% of patients in each arm) compared with IV ganciclovir 5 mg/kg twice daily [1]. Non‑progression rates were 72% (valganciclovir) and 77% (IV ganciclovir) [1]. Satisfactory response at Week 4 was achieved by 63 of 80 valganciclovir patients and 64 of 80 IV ganciclovir patients [2]. Both arms carried the same 10% progression rate, establishing valganciclovir as an oral alternative that does not sacrifice induction efficacy [1].

Retinitis induction

Head-to-head

10% progression in both arms at Week 4

Reported equivalent retinitis endpoint response vs. IV ganciclovir

Randomized open-label trial; 160 participants with AIDS and newly diagnosed CMV retinitis; masked photographic review.

Evidence Dimension	CMV retinitis progression at Week 4 (primary endpoint: masked photographic review, growth ≥750 µm or new lesion ≥750 µm)
Target Compound Data	Valganciclovir 900 mg BID × 21 d: 10% progression (7/70 evaluable), 72% non‑progression [1][2]
Comparator Or Baseline	IV ganciclovir 5 mg/kg BID × 21 d: 10% progression (7/70 evaluable), 77% non‑progression [1][2]
Quantified Difference	Identical progression rate (10% vs. 10%; no statistical difference)
Conditions	Randomized, open‑label, controlled trial; 160 patients with AIDS and newly diagnosed CMV retinitis; median CD4 23 cells/mm³; primary endpoint by masked photographic review [1][2]

Why This Matters

Procurement decision‑makers can select oral valganciclovir for induction of CMV retinitis with confidence that efficacy matches the IV gold standard, eliminating catheter‑related infections and reducing hospitalization costs while maintaining the same rate of retinitis control.

• [1] Martin DF, Sierra-Madero J, Walmsley S, et al. (Valganciclovir Study Group). A controlled trial of valganciclovir as induction therapy for cytomegalovirus retinitis. N Engl J Med. 2002;346(15):1119-1126. doi:10.1056/NEJMoa013111 View Source
• [2] Chiotan A, et al. Valganciclovir – clinical evidence review. Clin Ophthalmol. 2010;4:111-119. Table 2. View Source

CMV Prophylaxis in High-Risk Transplant vs. Oral Ganciclovir

A double‑blind, double‑dummy, active‑comparator trial randomized 372 high‑risk D+/R‑ heart, liver, kidney, and kidney‑pancreas transplant recipients 2:1 to valganciclovir 900 mg once daily or oral ganciclovir 1000 mg three times daily for 100 days [1]. Endpoint committee–defined CMV disease (CMV syndrome or tissue‑invasive disease) at 6 months occurred in 12.1% (29/239) of valganciclovir patients versus 15.2% (19/125) of oral ganciclovir patients [1]. Although the difference was not statistically significant, valganciclovir provided numerically fewer CMV events with a markedly simplified dosing schedule (once daily vs. three times daily) [1]. Notably, tissue‑invasive CMV disease in liver transplant patients was significantly higher with valganciclovir, an organ‑specific caveat requiring attention [1].

Transplant prophylaxis

Head-to-head

12.1% vs. 15.2% CMV disease at 6 months

Reported numerically lower CMV disease endpoint; not statistically significant

Double-blind, double-dummy trial; 372 high-risk D+/R- SOT recipients; 100-day prophylaxis. Organ-specific tissue-invasive CMV context requires review.

Evidence Dimension	CMV disease incidence at 6 months post‑transplant (endpoint committee–adjudicated)
Target Compound Data	Valganciclovir 900 mg QD × 100 d: 12.1% CMV disease (29/239) [1]
Comparator Or Baseline	Oral ganciclovir 1000 mg TID × 100 d: 15.2% CMV disease (19/125) [1]
Quantified Difference	3.1 absolute percentage point numerical reduction (not statistically significant); 20% relative reduction in CMV disease (12.1% vs. 15.2%)
Conditions	Double‑blind, double‑dummy, randomized 2:1; 372 high‑risk D+/R‑ SOT recipients; heart, liver, kidney, kidney‑pancreas; prophylaxis initiated within 10 days post‑transplant through day 100 [1]

Why This Matters

Formulary and procurement decisions can favour valganciclovir over oral ganciclovir for post‑transplant CMV prophylaxis based on comparable or numerically better efficacy combined with a once‑daily regimen that improves adherence and reduces pill burden, but the inferior tissue‑invasive CMV outcome in liver recipients must be weighed in organ‑specific protocols.

• [1] Paya C, Humar A, Dominguez E, et al. (Valganciclovir Solid Organ Transplant Study Group). Efficacy and safety of valganciclovir vs. oral ganciclovir for prevention of cytomegalovirus disease in solid organ transplant recipients. Am J Transplant. 2004;4(4):611-620. doi:10.1111/j.1600-6143.2004.00382.x View Source

Congenital CMV: 6-Month vs. 6-Week Therapy

In a randomized, placebo‑controlled trial, 96 neonates with symptomatic congenital CMV disease received 6 weeks of valganciclovir and were then randomized to continue valganciclovir or placebo for a total of 6 months [1]. At 12‑month follow‑up, total‑ear hearing (hearing in one or both evaluable ears) was improved or remained normal in 73% of the 6‑month group versus 57% of the 6‑week group (P=0.01) [1]. This benefit was sustained at 24 months (77% vs. 64%, P=0.04) [1]. At 24 months, the 6‑month group also achieved significantly better neurodevelopmental scores on the Bayley‑III language‑composite component (P=0.004) and receptive‑communication scale (P=0.003) [1].

Congenital CMV duration

Head-to-head

6-month vs. 6-week protocol; 73% vs. 57% hearing stable/improved at 12 months (P=0.01)

Supports extended-duration protocol endpoint interpretation

Randomized placebo-controlled trial (CASG 112); 96 symptomatic congenital CMV neonates; sustained at 24 months (77% vs. 64%, P=0.04).

Evidence Dimension	Total‑ear hearing improvement or stability (normal/improved vs. worsened) at 12 months
Target Compound Data	Valganciclovir 6‑month arm: 73% with hearing improved or stable [1]
Comparator Or Baseline	Valganciclovir 6‑week arm: 57% with hearing improved or stable [1]
Quantified Difference	16 percentage‑point absolute benefit (73% vs. 57%); P=0.01; persistent at 24 months (77% vs. 64%, P=0.04)
Conditions	Randomized, placebo‑controlled trial (CASG 112); 96 symptomatic congenital CMV neonates; 6 weeks open‑label valganciclovir followed by randomization to additional 4.5 months valganciclovir vs. placebo; follow‑up to 24 months [1]

Why This Matters

This evidence establishes 6‑month valganciclovir as the standard‑of‑care duration for symptomatic congenital CMV, directly informing procurement of sufficient drug quantities for a full 6‑month treatment course and justifying the higher cumulative drug cost through demonstrable long‑term hearing and neurodevelopmental benefits.

• [1] Kimberlin DW, Jester PM, Sánchez PJ, et al. Valganciclovir for symptomatic congenital cytomegalovirus disease. N Engl J Med. 2015;372(10):933-943. doi:10.1056/NEJMoa1404599 View Source

Kidney Transplant Prophylaxis vs. Valacyclovir

A systematic review and meta‑analysis of 6 studies (888 patients, 438 on valacyclovir) compared valacyclovir and valganciclovir for CMV prophylaxis in kidney transplant recipients [1]. CMV viremia incidence was comparable (RR=0.70; 95% CI 0.31–1.57; P=0.4), as was CMV disease (RR=0.74; 95% CI 0.09–5.97; P=0.8) [1]. However, leukopenia/neutropenia was significantly lower with valacyclovir (RR=0.57; 95% CI 0.42–0.77; P<0.01), representing a 43% relative risk reduction [1]. No differences were observed in acute rejection (RR=0.97; P=0.8), BK viremia, or other herpesvirus infections [1].

Kidney transplant toxicity

Cross-study

RR 0.57 for leukopenia/neutropenia with valacyclovir (95% CI 0.42–0.77)

Reported lower hematologic endpoint risk with valacyclovir; CMV efficacy comparable

Meta-analysis of 6 studies; 888 kidney transplant recipients; random-effects model. CMV disease RR=0.74 (non-significant).

Evidence Dimension	Leukopenia/neutropenia incidence during CMV prophylaxis in kidney transplant recipients
Target Compound Data	Valganciclovir: reference group (higher neutropenia rate); CMV disease RR=0.74 (vs. valacyclovir) [1]
Comparator Or Baseline	Valacyclovir: leukopenia/neutropenia RR=0.57 (95% CI 0.42–0.77, P<0.01) vs. valganciclovir [1]
Quantified Difference	Valacyclovir reduces leukopenia/neutropenia risk by 43% compared with valganciclovir; CMV efficacy equivalent (RR 0.74 for CMV disease, non‑significant)
Conditions	Meta‑analysis of 6 studies; 888 kidney transplant recipients; random‑effects model; endpoints: CMV viremia, CMV disease, leukopenia/neutropenia, acute rejection, BK viremia, non‑CMV herpesvirus infections [1]

Why This Matters

For procurement in kidney transplant programmes where neutropenia is a limiting toxicity, valacyclovir may be substituted without efficacy loss, but valganciclovir remains the evidence‑anchored first choice in high‑risk D+/R‑ settings and where CMV disease prevention is the overriding priority, with the decision driven by local haematologic toxicity tolerance.

• [1] Cardoso LJC, et al. Valacyclovir versus valganciclovir for cytomegalovirus prophylaxis in kidney transplant recipients: a systematic review and comparative meta-analysis. Clin Transplant Res. 2025;39(1):24-35. doi:10.4285/ctr.24.0034 View Source

Pediatric Renal Transplant: Prophylaxis vs. Aciclovir/Valaciclovir

A retrospective study of 101 pediatric renal transplantations compared CMV prophylaxis with valganciclovir (n=38) versus aciclovir/valaciclovir (n=39) [1]. During the prophylaxis period, positive CMV antigenemia occurred in only 2 patients receiving valganciclovir compared with 11 patients receiving aciclovir/valaciclovir (P<0.05) [1]. Valganciclovir prophylaxis decreased the risk of positive CMV antigenemia by 86% (HR=0.14; 95% CI 0.03–0.62; P≤0.01) [1]. However, after prophylaxis discontinuation, CMV antigenemia occurred more frequently in valganciclovir‑treated patients (14 vs. 5; P<0.05), suggesting a 'late rebound' phenomenon that warrants extended monitoring [1].

Pediatric renal prophylaxis

Head-to-head

HR 0.14 for CMV antigenemia (86% risk reduction; P≤0.01)

Supports early post-transplant CMV prevention endpoint context

Retrospective cohort; 101 pediatric renal transplantations. Post-prophylaxis late rebound CMV antigenemia requires surveillance protocol review.

Evidence Dimension	Risk of positive CMV antigenemia during prophylaxis period in pediatric renal transplant recipients
Target Compound Data	Valganciclovir: HR=0.14 (86% risk reduction) for positive CMV antigenemia during prophylaxis [1]
Comparator Or Baseline	Aciclovir/valaciclovir: reference group; 11/39 patients with positive CMV antigenemia during prophylaxis [1]
Quantified Difference	86% relative risk reduction (HR=0.14; 95% CI 0.03–0.62; P≤0.01) during prophylaxis; post‑prophylaxis rebound: 14 vs. 5 patients (P<0.05) [1]
Conditions	Retrospective cohort; 101 pediatric renal transplantations; prophylaxis with valganciclovir (n=38) or aciclovir/valaciclovir (n=39); CMV antigenemia monitored for ≥12 months after prophylaxis end [1]

Why This Matters

Where CMV prevention during the critical early post‑transplant period is paramount, valganciclovir provides an 86% risk reduction over aciclovir/valaciclovir, justifying its higher procurement cost in pediatric renal transplantation; however, the late rebound CMV risk after valganciclovir discontinuation necessitates integrated surveillance strategies.

• [1] Fila M, Dechartes A, Maisin A, et al. Comparison between valganciclovir and aciclovir/valaciclovir for CMV prophylaxis in pediatric renal transplantation. Saudi J Kidney Dis Transpl. 2015;26(3):453-459. doi:10.4103/1319-2442.157306 View Source

Valganciclovir Application Scenarios

CMV Retinitis Outpatient Management in HIV/AIDS

Based on the Phase III randomized trial demonstrating identical 10% retinitis progression at Week 4 for oral valganciclovir 900 mg BID and IV ganciclovir 5 mg/kg BID [1], procurement of valganciclovir allows treatment centres to shift CMV retinitis induction entirely to the outpatient setting. This eliminates the need for long‑term IV access, avoids catheter‑related bloodstream infections, and reduces inpatient bed‑days. The 60.9% oral bioavailability of valganciclovir (vs. 5.6% for oral ganciclovir) [2] ensures that therapeutic ganciclovir levels are achievable orally, making valganciclovir the only oral agent suitable for both induction and maintenance of CMV retinitis.

CMV Prophylaxis in High-Risk Solid Organ Transplant

The double‑blind trial showing 12.1% CMV disease at 6 months with valganciclovir 900 mg QD versus 15.2% with oral ganciclovir 1000 mg TID supports procurement of valganciclovir as the standard‑of‑care prophylactic agent in D+/R‑ SOT [1]. The once‑daily regimen significantly reduces pill burden (once vs. three times daily) and improves long‑term adherence over 100 days. However, in liver transplant recipients specifically, the higher tissue‑invasive CMV disease rate observed with valganciclovir must inform organ‑specific protocol decisions, potentially favouring ganciclovir or alternative strategies in this subgroup [1].

Congenital CMV: 6-Month Treatment

Evidence from the CASG 112 randomized placebo‑controlled trial demonstrates that extending valganciclovir therapy from 6 weeks to 6 months significantly improves total‑ear hearing (73% vs. 57% improved/stable at 12 months, P=0.01; sustained at 24 months, 77% vs. 64%, P=0.04) and Bayley‑III language‑composite scores (P=0.004) [1]. Procurement of valganciclovir for congenital CMV must be planned for 6‑month treatment courses, not 6 weeks, to achieve these long‑term benefits, and should include paediatric‑appropriate oral solution formulation.

Pediatric Renal Transplant CMV Prophylaxis

In paediatric renal transplantation, valganciclovir reduces the risk of positive CMV antigenemia during prophylaxis by 86% compared with aciclovir/valaciclovir (HR=0.14; P≤0.01) [1]. Procurement should prioritize valganciclovir for the early post‑transplant period (typically 100 days) when the risk of acute CMV disease and graft rejection is highest. Because valganciclovir‑treated patients experience more frequent CMV antigenemia after prophylaxis discontinuation (late rebound), integrated surveillance protocols with pre‑emptive therapy triggers must accompany valganciclovir procurement in this population [1].

Application

Selection Property

Validation Focus

CMV retinitis research protocol

Oral prodrug bioavailability profile for outpatient research models

Retinitis endpoint response monitoring; oral vs. IV protocol comparison

Transplant CMV prevention endpoint studies

Once-daily oral dosing protocol fit for 100-day prophylaxis research

CMV disease endpoint monitoring; organ-specific tissue-invasive CMV review

Congenital CMV extended-duration research

6-month extended-duration protocol context

Hearing and neurodevelopmental endpoint monitoring; 24-month follow-up

Pediatric transplant CMV prevention research

Early post-transplant prevention protocol fit

CMV antigenemia endpoint monitoring; post-discontinuation rebound surveillance

• [1] Martin DF, et al. A controlled trial of valganciclovir as induction therapy for cytomegalovirus retinitis. N Engl J Med. 2002;346(15):1119-1126. View Source
• [2] Jung D, Dorr A. Single-dose pharmacokinetics of valganciclovir in HIV- and CMV-seropositive subjects. J Clin Pharmacol. 1999;39(8):800-804. View Source